(E)-1-(4-(((4-methoxyphenyl)thio)methyl)piperidin-1-yl)but-2-en-1-one

• IUPAC Name: (E)-1-[4-[(4-methoxyphenyl)sulfanylmethyl]piperidin-1-yl]but-2-en-1-one
• InChI: InChI=1S/C17H23NO2S/c1-3-4-17(19)18-11-9-14(10-12-18)13-21-16-7-5-15(20-2)6-8-16/h3-8,14H,9-13H2,1-2H3/b4-3+
• InChI Key: MMGJZCPFEOGSPY-ONEGZZNKSA-N
• Canonical SMILES: CC=CC(=O)N1CCC(CC1)CSC2=CC=C(C=C2)OC
• Isomeric SMILES: C/C=C/C(=O)N1CCC(CC1)CSC2=CC=C(C=C2)OC
• Molecular Formula: C17H23NO2S
• Molecular Weight: 305.4 g/mol

Description

(E)-1-(4-(((4-methoxyphenyl)thio)methyl)piperidin-1-yl)but-2-en-1-one, also known as MPMP, is a compound of interest in the field of medicinal chemistry. It has been studied for its potential use in the treatment of various diseases, including cancer and Alzheimer's disease. In

Scientific Research Applications

Sigma Receptor Affinity and Antiproliferative Activity

The research conducted by Berardi et al. (2005) explored the affinities and selectivities of N-(6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl) derivatives for sigma(1) and sigma(2) receptors. These compounds demonstrated significant sigma(1) ligand potency and selectivity, suggesting their potential as tools for PET experiments. Furthermore, certain derivatives exhibited antiproliferative activity against rat C6 glioma cells, indicative of a putative sigma(1) antagonist activity, which could be beneficial in tumor research and therapy Berardi et al., 2005.

Bacterial Persister Eradication

Kim et al. (2011) identified a chemical compound from a library that selectively kills bacterial persisters without affecting normal antibiotic-sensitive cells. This discovery opens a new avenue for eradicating bacterial persisters, a significant challenge in treating chronic and recurrent infections, by reversing persisters to antibiotic-sensitive states Kim et al., 2011.

Insecticidal Applications

Nair et al. (1986) investigated the insecticidal properties of compounds derived from Jamaican Piper species. These studies identified several compounds with activity against pests like the tick Boophilus microplus and the flour beetle Tribolium confusum, highlighting the potential of these substances in developing new insecticides Nair et al., 1986.

Antioxidant and Antimicrobial Potential

Harini et al. (2014) synthesized novel oxime esters based on the piperidin-4-one core and evaluated their antioxidant and antimicrobial activities. Several compounds demonstrated significant efficacy, with particular analogues showing promising antioxidant, antibacterial, and antifungal activities. This research suggests the potential application of these compounds in pharmaceuticals and preservative agents Harini et al., 2014.